Cas no 91180-69-7 ([(5-Methoxy-1H-indol-2-yl)methyl]methylamine)

• Product Name: [(5-Methoxy-1H-indol-2-yl)methyl]methylamine
• CAS No: 91180-69-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD02089397
• CID: 1074827
• PubChem ID: 10442520
• Update Time: 2025-06-16

[(5-Methoxy-1H-indol-2-yl)methyl]methylamine Chemical and Physical Properties

Names and Identifiers

• [(5-Methoxy-1H-indol-2-yl)methyl]methylamine
• AKOS003658189
• 1-(5-Methoxy-1H-indol-2-yl)-N-methylmethanamine
• BB 0220010
• SCHEMBL9515346
• [(5-methoxy-1H-indol-2-yl)methyl](methyl)amine
• 91180-69-7

• MDL： MFCD02089397
• Inchi： 1S/C11H14N2O/c1-12-7-9-5-8-6-10(14-2)3-4-11(8)13-9/h3-6,12-13H,7H2,1-2H3
• InChI Key： ADUALTRHQFEHPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(CNC)N2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37Ų

[(5-Methoxy-1H-indol-2-yl)methyl]methylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on [(5-Methoxy-1H-indol-2-yl)methyl]methylamine

Introduction to [(5-Methoxy-1H-indol-2-yl)methyl]methylamine (CAS No. 91180-69-7)

[(5-Methoxy-1H-indol-2-yl)methyl]methylamine, with the chemical formula C₁₁H₁₃NO, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the indole derivatives class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The CAS number 91180-69-7 uniquely identifies this molecule, facilitating its recognition and study in scientific literature and industrial applications.

The structural motif of [(5-Methoxy-1H-indol-2-yl)methyl]methylamine features a benzene ring fused with a pyrrole ring, forming the indole core. The presence of a 5-Methoxy substituent at the 5-position of the indole ring and a methylamine group at the 2-position introduces unique electronic and steric properties to the molecule. These features make it a valuable scaffold for designing novel bioactive compounds.

In recent years, indole derivatives have been extensively studied for their potential in various therapeutic areas, including central nervous system disorders, cancer, and infectious diseases. The methoxy group in [(5-Methoxy-1H-indol-2-yl)methyl]methylamine enhances its solubility and metabolic stability, making it an attractive candidate for drug development. Additionally, the amine functionality provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged [(5-Methoxy-1H-indol-2-yl)methyl]methylamine to develop novel ligands for enzyme inhibition and receptor binding studies. For instance, studies have shown that derivatives of this compound exhibit significant activity against certain enzymes implicated in inflammation and neurodegeneration. These findings have spurred further investigation into its potential as a lead compound for drug discovery.

The pharmacological properties of [(5-Methoxy-1H-indol-2-yl)methyl]methylamine have been explored in both preclinical and clinical settings. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, making it a promising candidate for treating conditions such as depression and anxiety. Furthermore, its interaction with various biological targets has been investigated using computational modeling techniques, providing insights into its mechanism of action.

Recent advancements in synthetic chemistry have enabled the efficient preparation of [(5-Methoxy-1H-indol-2-yl)methyl]methylamine on an industrial scale. These improvements have reduced production costs and increased availability, facilitating its use in large-scale drug development programs. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and environmental impact.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. Its unique structural features make it suitable for creating novel materials with enhanced properties, such as improved stability or bioavailability.

Future research directions for [(5-Methoxy-1H-indol-2-yl)methyl]methylamine include exploring its role in combinatorial therapy regimens. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic treatments that enhance therapeutic efficacy while minimizing side effects. Additionally, investigating its potential as an adjuvant in vaccine formulations is an emerging area of interest.

The growing body of evidence supporting the biological activity of [(5-Methoxy-1H-indol-2-yl)methyl]methylamine underscores its significance in modern medicinal chemistry. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in human health.